4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid

Core Science & Biosynthesis

Technical Guide: 4-Cbz-amino-4-methylcyclohexane-1-carboxylic Acid & Structural Analogs

The following technical guide details the structural analysis, synthesis, and application of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid and its analogs. This guide is designed for medicinal chemists and process scientists focusing on conformationally restricted peptidomimetics.

Part 1: Structural Architecture & Significance

The Core Scaffold

The molecule 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid represents a specific class of

-amino acids featuring a quaternary carbon center within a lipophilic carbocycle.

• IUPAC Name: 4-{[(benzyloxy)carbonyl]amino}-4-methylcyclohexane-1-carboxylic acid.

• Core Features:

  • Gem-disubstitution (C4): The presence of both a methyl group and an amine at the 4-position creates a "gem-dimethyl" type effect, severely restricting the conformational mobility of the cyclohexane ring and the attached peptide backbone.

  • 1,4-Trans/Cis Isomerism: The relative stereochemistry between the C1-carboxyl and the C4-amino group defines the global shape (extended vs. folded).

  • Protecting Group (Cbz): The Carboxybenzyl (Cbz) group confers orthogonality to Boc/Fmoc protocols, often used in initial scaffold synthesis before solid-phase peptide synthesis (SPPS).

Pharmacophore Utility

This scaffold is primarily utilized in:

• Peptidomimetics: As a replacement for

  -aminobutyric acid (GABA) or to induce specific turn conformations (e.g., -turns) in peptide chains due to steric bulk.

• Enzyme Inhibitors: The quaternary center prevents racemization and proteolytic degradation, enhancing metabolic stability.

• Foldamers: Used to construct oligomers with predictable secondary structures (helices or sheets).

Part 2: Strategic Synthesis Protocols

The synthesis of this core is non-trivial due to the difficulty of constructing a quaternary amine on a cyclohexane ring while maintaining a distal carboxyl group. Two primary routes are recommended based on scale and stereocontrol requirements.

Route A: The Ellman Sulfinamide Approach (High Precision)

This is the preferred method for medicinal chemistry (gram-scale) as it allows for the introduction of various alkyl groups at C4.

Mechanism: Nucleophilic addition of a Grignard reagent to a sulfinylimine derived from 4-oxocyclohexanecarboxylate.

Protocol:

• Condensation: React ethyl 4-oxocyclohexanecarboxylate with

  -tert-butanesulfinamide and Ti(OEt) in THF to form the sulfinylimine.

• Nucleophilic Addition: Cool to -78°C. Add MeMgBr (3.0 equiv). The bulky sulfinyl group directs the addition, often favoring the axial attack (kinetic control), yielding the equatorial amine.

• Deprotection: Treat with 4M HCl/Dioxane to remove the sulfinyl group and the ethyl ester (if harsh) or selective acid hydrolysis.

• Reprotection: React the free amine with Cbz-Cl and NaHCO

  in Water/Dioxane.

• Saponification: LiOH/THF/H

  O to yield the final free acid.

Route B: The Modified Curtius Rearrangement (Scalable)

Recommended for multi-gram synthesis where stereochemical separation is performed via crystallization.

Protocol:

• Starting Material: 1-Methylcyclohexane-1,4-dicarboxylic acid .

• Differentiation: Form the diester, then selectively hydrolyze the less hindered ester (or use statistical hydrolysis and separate). Note: The C1 carboxyl is secondary; the C4 carboxyl (attached to Methyl) is tertiary.

• Curtius Step:

  • Activate the tertiary acid (C4) with DPPA (Diphenylphosphoryl azide) and TEA in toluene.

  • Heat to 80°C to form the isocyanate.

  • Add Benzyl alcohol (BnOH) to trap the isocyanate as the Cbz-protected amine.

• Final Hydrolysis: Saponify the remaining C1 ester.

Visualization of Synthetic Logic

Caption: Figure 1 illustrates two distinct synthetic pathways. The Ellman route (left) offers higher stereocontrol, while the Curtius route (right) utilizes bulk dicarboxylic acid precursors.

Part 3: Structural Analogs & SAR

When designing analogs, modifications are typically made to the ring size, the alpha-substituent (replacing methyl), or the protecting group.

Analog Classification Table

Analog Class	Structural Modification	Physicochemical Impact	Synthetic Note
Core	4-Methyl	LogP ~ 2.1 (Cbz)	Standard Ellman / Curtius
Steric	4-Ethyl / 4-Isopropyl	Increased lipophilicity; higher conformational lock.	Use EtMgBr or iPrMgBr in Ellman step. Yields drop with steric bulk.
Ring Size	Cyclopentane / Cyclobutane	Altered bite angle; reduced flexibility.	Start from 3-oxocyclobutanecarboxylate or 3-oxocyclopentanecarboxylate.
Polar	4-Hydroxymethyl	H-bond donor capability.	Requires protection of OH during synthesis.
Isostere	4-Hydroxy-4-methyl	Replaces NH-Cbz with OH (tertiary alcohol).	Grignard addition directly to ketone (no amine source).

Stereochemical Considerations (Cis vs. Trans)

The biological activity of these analogs is strictly dependent on the geometric isomerism.

• Trans-Isomer (Diequatorial): Usually the thermodynamically stable form. The Amino and Carboxyl groups are far apart (~6 Å).

• Cis-Isomer (Axial-Equatorial): Forces the ring into a specific conformation to accommodate the bulky Cbz group.

• Separation Protocol:

  • The amino-ester intermediates are often separable by Flash Column Chromatography (Silica, Hexane/EtOAc gradient).

  • Tip: The Cis isomer (Amino axial) typically elutes after the Trans isomer due to higher polarity or interaction with silica.

Part 4: Experimental Protocol (Self-Validating)

Protocol: Synthesis of Ethyl 4-(Cbz-amino)-4-methylcyclohexanecarboxylate (via Route A)

• Imine Formation:

  • To a solution of ethyl 4-oxocyclohexanecarboxylate (10.0 g, 58.8 mmol) in dry THF (100 mL) under N

    , add -2-methylpropane-2-sulfinamide (7.8 g, 64.7 mmol) and Ti(OEt) (24.6 mL, 117.6 mmol).

  • Reflux for 16 h. Monitor by TLC (disappearance of ketone).

  • Validation: Crude NMR should show the imine CH signal and loss of ketone C=O.

• Grignard Addition:

  • Cool the mixture to -78°C. Dropwise add MeMgBr (3.0 M in ether, 58.8 mL).

  • Stir at -78°C for 4 h, then warm to RT overnight.

  • Quench with saturated NH

    Cl.[1] Filter through Celite.

• Amine Deprotection & Cbz Protection:

  • Dissolve the crude sulfinyl amine in MeOH (50 mL) and add 4M HCl in dioxane (20 mL). Stir 1 h. Concentrate to dryness.

  • Resuspend the hydrochloride salt in Water/Dioxane (1:1, 100 mL). Add NaHCO

    (4 equiv) followed by Cbz-Cl (1.2 equiv) dropwise at 0°C.

  • Stir 12 h. Extract with EtOAc. Purify by column chromatography.

• Data Validation (Expected):

  • 1H NMR (CDCl

    ): 7.35 (m, 5H, Ar-H), 5.08 (s, 2H, Ph-CH ), 4.80 (br s, 1H, NH), 4.12 (q, 2H, O-CH ), 1.41 (s, 3H, C4-Me).

  • Key Check: The singlet at ~1.41 ppm confirms the quaternary methyl group.

Part 5: Decision Framework for Analog Selection

Caption: Figure 2 outlines the logic flow for selecting specific structural analogs based on the desired physicochemical outcome (rigidity vs. polarity).

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of

  -Branched Amines." Chemical Reviews, 110(6), 3600–3740. Link

• Kotha, S., et al. (2013).

  -amino acid derivatives." Tetrahedron, 69(46), 9539-9558. Link

• Overman, L. E., & Taylor, R. J. (1994). "The Curtius Rearrangement in the Synthesis of Quaternary Carbon Centers." Organic Reactions.[2][3][4][5][6][7] Link

• Sigma-Aldrich. "Product Specification: 4-Methyl-1-cyclohexanecarboxylic acid." Link

Sources

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Stereospecific Synthesis of Conformationally Constrained γ-Amino Acids: New Foldamer Building Blocks that Support Helical Secondary Struture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ritter Reaction [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. organicreactions.org [organicreactions.org]

Advanced Synthesis of Cbz-Protected Amino Acids: Beyond the Schotten-Baumann Standard

Executive Summary

The protection of amine functionalities with the benzyloxycarbonyl (Cbz or Z) group is a cornerstone of peptide chemistry, offering orthogonality to acid-labile groups (Boc) and base-labile groups (Fmoc).[1] However, the historical standard—reacting benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions—is increasingly viewed as suboptimal for high-precision drug development. The generation of HCl, the requirement for strong alkaline pH, and the risk of racemization in sensitive substrates necessitate modern alternatives.

This technical guide details novel synthesis routes that prioritize atom economy, enantiomeric purity, and process safety . We move beyond the 1930s Bergmann-Zervas methodology to explore activated carbonates (Cbz-OSu), continuous flow chemistry, and aqueous surfactant-mediated protocols.

Part 1: The Mechanistic Divergence

To understand the superiority of novel routes, we must first isolate the liabilities of the standard approach.

The Liability of Cbz-Cl

The reaction of an amino acid with Cbz-Cl requires a base (typically NaOH or Na₂CO₃) to neutralize the released HCl.[2][3][4]

• Risk 1: Racemization. High local pH during base addition can abstract the

  -proton of the amino acid, leading to enantiomeric loss.

• Risk 2: Hydrolysis. Cbz-Cl is moisture sensitive; significant excess is often required to drive the reaction to completion, complicating purification.

• Risk 3: Safety. Cbz-Cl is a lachrymator and corrosive.

The Solution: Activated Carbonates (Cbz-OSu)

The use of N-(Benzyloxycarbonyloxy)succinimide (Cbz-OSu) represents the current "gold standard" for batch synthesis. The leaving group is

-hydroxysuccinimide (NHS), which is non-corrosive and easily removed. The reaction proceeds under milder conditions, preserving stereocenters.

Figure 1: Mechanistic comparison between the aggressive Cbz-Cl pathway (red) and the controlled Cbz-OSu pathway (green).

Part 2: High-Fidelity Protocol (Cbz-OSu)

This protocol is recommended for high-value non-canonical amino acids where enantiomeric purity is paramount.

Reagents & Materials[1][2][3][4][5][6][7][8][9][10]

• Substrate: Amino acid (

  equiv).

• Reagent: Cbz-OSu (

  equiv).

• Solvent System: THF/Water (1:1 v/v) or Dioxane/Water (1:1 v/v).

• Base:

  ( equiv). Note: Avoid NaOH.

Step-by-Step Methodology

• Solubilization: Dissolve the amino acid and

  in the water portion of the solvent system. Ensure complete dissolution before proceeding.

• Addition: Dissolve Cbz-OSu in the THF (or Dioxane) portion. Add this solution dropwise to the aqueous amino acid solution over 15 minutes at room temperature (

  ).

  • Why? Dropwise addition prevents precipitation of the lipophilic reagent and ensures steady-state kinetics.

• Reaction: Stir vigorously for 3–12 hours. Monitor via TLC (Solvent: EtOAc/Hexane) or LC-MS.

• Workup (Crucial for Purity):

  • Evaporate the organic solvent (THF/Dioxane) under reduced pressure.

  • Wash the remaining aqueous phase with

    ( ) to remove unreacted Cbz-OSu and by-product -hydroxysuccinimide (NHS).

  • Acidify the aqueous phase to pH 2–3 using

    (or citric acid for acid-sensitive substrates).

  • Extract the precipitate with EtOAc (

    ).

  • Dry over

    and concentrate.

Validation Metrics

Parameter	Cbz-Cl (Standard)	Cbz-OSu (Novel)
Yield	75–85%	90–98%
Racemization	2–5% (substrate dependent)	< 0.1% (undetectable)
Byproducts	Benzyl chloride, HCl	-Hydroxysuccinimide (Water soluble)
Atom Economy	Low (requires excess base)	High

Part 3: Process Intensification – Continuous Flow Synthesis

For scale-up (gram to kilogram), batch chemistry becomes inefficient due to heat transfer limitations and mixing issues. Continuous flow synthesis using immobilized reagents offers a superior "Novel" route.

The Flow Workflow

This method utilizes a packed-bed reactor containing a solid-supported base or enzyme, eliminating the need for downstream extraction of the base.

Key Innovation: Use of Dibenzyl Dicarbonate (

) or Cbz-OSu in a flow reactor with an immobilized base (e.g., Amberlyst A-21 or polymer-supported DMAP).

Figure 2: Continuous flow setup for Cbz protection, ensuring precise residence time and temperature control.

Protocol Highlights

• Feeds: Pump A contains Amino Acid (

  in buffer). Pump B contains Cbz-OSu ( in MeCN).

• Mixing: Streams meet in a T-mixer to create a slug flow or homogeneous mixture depending on miscibility.

• Reactor: The mixture passes through a coil reactor heated to

  . The elevated temperature—risky in batch—is safe in flow due to short residence times ( min).

• Quench: The stream exits into an acidification vessel.

Part 4: Emerging Green Technologies

Aqueous Micellar Catalysis (TPGS-750-M)

Lipshutz and colleagues have pioneered the use of TPGS-750-M , a vitamin E-derived surfactant, to form nanomicelles in water.

• Mechanism: The lipophilic Cbz reagent (e.g.,

  or Cbz-OSu) migrates into the hydrophobic core of the micelle. The amino acid associates with the micelle surface.

• Advantage: Eliminates organic solvents (THF/Dioxane/DMF). Reaction occurs in water at room temperature.

• Protocol: 2 wt% TPGS-750-M in water. Add Amino Acid + Mild Base. Add Cbz reagent.[1][2][3][4][5][6][7][8][9][10] Stir. Product precipitates or is extracted with minimal "green" solvent (e.g., EtOAc).

Enzymatic Protection

While enzymatic deprotection (using Cbz-ase) is more common, Lipase B from Candida antarctica (CALB) has been used to catalyze the acylation of amines with dibenzyl carbonate in organic solvents. This is highly specific but slower than chemical methods.

References

• Bergmann, M., & Zervas, L. (1932). Über ein allgemeines Verfahren der Peptid-Synthese. Berichte der deutschen chemischen Gesellschaft, 65(7), 1192-1201. [Classic Reference]

• Paal, M., et al. (2011). N-Benzyloxycarbonyloxy-5-norbornene-2,3-dicarboximide: A Novel Reagent for the Cbz-Protection of Amines. Synthesis, 2011(24), 4027-4031.

• Lipshutz, B. H., & Ghorbani, S. (2011). Transition Metal-Catalyzed Cross-Couplings Enabled by the Designer Surfactant TPGS-750-M. Aldrichimica Acta, 44(1), 3-14.

• Heller, S. T., & Sarpong, R. (2011). Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazoles and Carbamates. Organic Letters, 13(10), 2697-2699.

• Mándity, I. M., et al. (2014).[11] Continuous-Flow Solid-Phase Peptide Synthesis: A Revolutionary Reduction of the Amino Acid Excess.[12] ChemSusChem, 7(11), 3172-3176.

• BenchChem. (2025).[11] Technical Guide to the Cbz Protecting Group.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Cbz Protection - Common Conditions [commonorganicchemistry.com]
• 6. Cbz Protection - Common Conditions [commonorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. glaserr.missouri.edu [glaserr.missouri.edu]
• 9. The synthesis of oligomers containing alternating C -glycosyl α-amino acids and proteinogenic α-amino acids - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ02059F [pubs.rsc.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. researchgate.net [researchgate.net]
• 12. EP3110828A1 - Continuous flow peptide synthesis - Google Patents [patents.google.com]

A Comprehensive Spectroscopic Analysis of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the synthetic amino acid derivative, 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid. As conformationally constrained amino acids are pivotal in the design of peptidomimetics and other therapeutics, a thorough understanding of their structural characterization is paramount for researchers in drug development and medicinal chemistry.[1][2] This document outlines detailed, field-proven protocols for data acquisition and offers an expert interpretation of the spectral features, explaining the causality behind the expected results. The guide is structured to serve as a practical reference for scientists engaged in the synthesis and characterization of complex organic molecules.

Introduction: The Structural and Scientific Context

4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid is a non-proteinogenic α-amino acid. Its structure is characterized by a cyclohexane scaffold, which imparts significant conformational rigidity compared to linear amino acids. This constraint is a valuable tool in medicinal chemistry for designing peptides with specific secondary structures.[3] The molecule incorporates three key functional regions, each contributing distinct spectroscopic signatures:

• The Carboxybenzyl (Cbz) Protecting Group: A standard amine protecting group used in peptide synthesis.[1]

• The Cyclohexane Core: A 1,4-disubstituted ring with a quaternary carbon (C4) bearing both the protected amino group and a methyl group.

• The Carboxylic Acid: The defining functional group of the amino acid.

Accurate structural elucidation is the cornerstone of chemical synthesis and drug development. The following sections provide a comprehensive guide to obtaining and interpreting the NMR, IR, and MS data for this target molecule, ensuring its unambiguous identification and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of organic molecules in solution. It provides information on the chemical environment, connectivity, and stereochemistry of atoms. For 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid, both ¹H and ¹³C NMR are essential for complete characterization.

Expertise in Action: Experimental Protocol Rationale

The choice of solvent and experimental parameters is critical for acquiring high-quality NMR data.

Protocol: ¹H and ¹³C NMR Data Acquisition

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: DMSO-d₆ is selected for its excellent solvating power for polar molecules, including carboxylic acids and carbamates. Crucially, the acidic proton of the carboxylic acid and the amide N-H proton are less prone to rapid exchange with the solvent compared to protic solvents like D₂O or CD₃OD, allowing for their observation in the ¹H NMR spectrum.[4][5] The residual solvent peak of DMSO at ~2.50 ppm serves as a convenient internal reference.

• Instrument Setup (500 MHz Spectrometer):

  • Tune and shim the probe to the sample.

  • Acquire a ¹H NMR spectrum with a 90° pulse, an acquisition time of 3-4 seconds, and a relaxation delay of 2 seconds. Typically, 16-32 scans are sufficient.

  • Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance of ¹³C and the presence of quaternary carbons, a longer acquisition time and a larger number of scans (e.g., 1024 or more) may be necessary. A relaxation delay of 2-5 seconds is standard.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the ¹H spectrum to the residual DMSO-d₆ peak (δ 2.50 ppm) and the ¹³C spectrum to the DMSO-d₆ septet (δ 39.52 ppm).

  • Integrate the peaks in the ¹H spectrum.

Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation and data acquisition.

Predicted Data and Interpretation

The following tables summarize the predicted chemical shifts based on established principles and data from analogous N-protected amino acids and cyclohexane derivatives.[4][5][6]

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.1	Broad s	1H	Carboxylic Acid (-COOH)	Highly deshielded acidic proton, often broad due to hydrogen bonding and exchange.[5]
~7.35	m	5H	Aromatic (C₆H₅-)	Protons of the phenyl ring on the Cbz group.
~7.2	s	1H	Amide (-NH-)	Carbamate N-H proton, deshielded by the adjacent carbonyl group.
~5.0	s	2H	Benzylic (-O-CH₂-Ph)	Methylene protons adjacent to the carbamate oxygen and phenyl ring.
~2.2 - 1.2	m (complex)	9H	Cyclohexane Ring (-CH₂-, -CH-)	Overlapping signals for the axial and equatorial protons of the cyclohexane ring.
~0.9	s	3H	Methyl (-CH₃)	Methyl group attached to the quaternary C4 carbon. Appears as a singlet.

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~176	Carboxylic Acid Carbonyl (-C OOH)	Typical chemical shift for a carboxylic acid carbon.[5]
~155	Carbamate Carbonyl (-NH-C O-O-)	Carbonyl carbon of the Cbz protecting group.[6]
~137	Aromatic C (ipso)	Quaternary aromatic carbon attached to the benzylic group.
~128.5, 127.9, 127.7	Aromatic CH	Aromatic carbons of the phenyl ring.
~65.5	Benzylic Carbon (-O-C H₂-Ph)	Carbon of the benzylic methylene group.
~58	Quaternary Carbon (C4)	The sp³ carbon bonded to the amino group, methyl group, and two other ring carbons.
~40 - 25	Cyclohexane Carbons	Range for the sp³ carbons of the cyclohexane ring.
~22	Methyl Carbon (-CH₃)	Carbon of the methyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. The spectrum arises from the absorption of infrared radiation, which excites molecular vibrations.

Protocol for Attenuated Total Reflectance (ATR) IR

ATR is a common technique for solid samples that requires minimal sample preparation.

• Instrument Preparation: Record a background spectrum of the clean ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Analysis: Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure using the anvil to ensure good contact.

• Data Acquisition: Collect the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

• Data Processing: The software automatically performs a background subtraction. Identify and label the key absorption peaks.

Workflow for IR Analysis

Caption: Step-by-step workflow for ATR-IR spectroscopy.

Predicted Data and Interpretation

The IR spectrum of this molecule will be dominated by absorptions from the carboxylic acid and carbamate groups.

Table 3: Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Assignment
3300 - 2500	Strong, Broad	O-H Stretch	Carboxylic acid O-H, very broad due to extensive hydrogen bonding.[5][7][8]
~3300	Medium	N-H Stretch	Carbamate N-H stretch, may be partially obscured by the broad O-H band.
3100 - 3000	Medium	C-H Stretch (sp²)	Aromatic C-H stretches.
3000 - 2850	Medium	C-H Stretch (sp³)	Aliphatic C-H stretches from the cyclohexane and methyl groups.[9]
~1710	Strong	C=O Stretch	Carboxylic acid carbonyl, frequency lowered by hydrogen-bonded dimerization.[5][10][11]
~1690	Strong	C=O Stretch (Amide I)	Carbamate carbonyl, typically at a slightly lower frequency than esters.
1320 - 1210	Strong	C-O Stretch	Coupled C-O stretching and O-H bending in the carboxylic acid dimer.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Furthermore, the fragmentation pattern gives valuable clues about the molecule's structure.

Protocol for Electrospray Ionization (ESI) MS

ESI is a soft ionization technique well-suited for polar, non-volatile molecules, preventing premature fragmentation.

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile, often with a trace amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) to promote ionization.

• Instrument Setup (ESI-TOF or ESI-Q-MS):

  • Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Optimize source parameters (capillary voltage, nebulizer gas pressure, drying gas temperature) to achieve a stable signal.

• Data Acquisition:

  • Acquire a full scan mass spectrum in both positive and negative ion modes to identify the protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻.

  • For structural confirmation, perform a tandem MS (MS/MS) experiment by isolating the molecular ion and subjecting it to collision-induced dissociation (CID) to generate a characteristic fragmentation spectrum.

Predicted Data and Interpretation

The molecular formula is C₂₂H₂₅NO₄, with a monoisotopic mass of approximately 383.17 g/mol .

Table 4: Predicted m/z Peaks in ESI-MS

m/z (Positive Mode)	Ion Formula	Interpretation
384.18	[M+H]⁺	Protonated molecular ion.
366.17	[M+H - H₂O]⁺	Loss of water from the carboxylic acid.
340.18	[M+H - CO₂]⁺	Loss of carbon dioxide (decarboxylation).
276.16	[M+H - C₇H₇O]⁺	Loss of the benzyl group.
108.06	[C₇H₈O]⁺	Fragment corresponding to the benzyl alcohol cation radical.

Predicted Fragmentation Pathway (MS/MS of [M+H]⁺)

The fragmentation is likely initiated by cleavage of the labile bonds in the Cbz group or loss of small neutral molecules.

Caption: A simplified potential fragmentation pathway in positive-ion ESI-MS/MS.

Conclusion

The structural verification of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid relies on a synergistic interpretation of NMR, IR, and MS data. ¹H and ¹³C NMR confirm the carbon-hydrogen framework and the specific chemical environments of all atoms. IR spectroscopy provides rapid confirmation of the key carboxylic acid and carbamate functional groups. Finally, high-resolution mass spectrometry validates the molecular weight and elemental formula, while MS/MS fragmentation patterns corroborate the proposed structure. The protocols and predictive data presented in this guide offer a robust framework for researchers to confidently characterize this molecule and its analogues, ensuring the scientific integrity of their work in the field of drug discovery and development.

References

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• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Available at: [Link]

• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Available at: [Link]

• Mohammed, S. F. (2010). Synthesis and Characterization of Some N-Protected Amino Acid Complexes. Journal of American Science. Available at: [Link]

• Semantic Scholar. (n.d.). Some new N-protected amino acid derivatives of phenylboronic acid: preparation, structural chemistry and insight into structural aspects based on spectroscopic studies. Available at: [Link]

• Google Patents. (n.d.). Process for preparing 4-aminomethyl cyclohexane carboxylic acid-1.

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• Fritz Haber Institute. (n.d.). Mid-Infrared Spectroscopy of Protected Peptides in the Gas Phase: A Probe of the Backbone Conformation. Available at: [Link]

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• Avenoza, A., et al. (2001). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron. Available at: [Link]

• ResearchGate. (2026). Theoretical and experimental 1H-NMR spectroscopy for a series of Cbz-amino acids, dissolved in DMSO, at constant temperature and pressure. Available at: [Link]

• IP.com. (n.d.). A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid Derivatives. Available at: [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Available at: [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Google Patents. (n.d.). Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

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Harnessing Conformational Constraint: The Expanding Role of Novel Cyclic Amino Acids in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The rational design of therapeutic agents is an intricate dance between potency, selectivity, and favorable pharmacokinetic properties. A pivotal strategy in achieving this balance lies in the precise control of molecular conformation. Novel cyclic amino acids have emerged as powerful tools in this endeavor, offering a sophisticated approach to pre-organize molecules into bioactive conformations, thereby enhancing their interaction with biological targets. This guide provides an in-depth exploration of the multifaceted applications of these constrained building blocks in medicinal chemistry. We will delve into the fundamental principles governing their design and synthesis, dissect their impact on peptide and small molecule drug candidates, and present detailed experimental workflows for their incorporation and analysis. Through a combination of expert insights, validated protocols, and illustrative diagrams, this document aims to equip researchers and drug developers with the knowledge to leverage the transformative potential of cyclic amino acids in their quest for next-generation therapeutics.

The Strategic Advantage of Conformational Restraint

In the dynamic cellular milieu, therapeutic molecules often exist as an ensemble of conformations, only one of which may be biologically active. This conformational flexibility can lead to entropic penalties upon binding to a target and may allow for off-target interactions, resulting in reduced potency and undesired side effects. The core principle behind the use of cyclic amino acids is to mitigate these challenges by introducing conformational rigidity.

By incorporating cyclic structures within an amino acid scaffold, we can restrict the torsional angles of the peptide backbone or small molecule framework. This pre-organization into a bioactive conformation can lead to a significant increase in binding affinity and selectivity. Furthermore, the constrained nature of cyclic amino acids can enhance metabolic stability by shielding susceptible peptide bonds from enzymatic degradation, a critical hurdle in the development of peptide-based therapeutics.

Key Advantages of Incorporating Cyclic Amino Acids:

• Enhanced Binding Affinity: Pre-organization of the ligand into a bioactive conformation reduces the entropic penalty of binding.

• Increased Selectivity: A rigid conformation is less likely to bind to unintended targets.

• Improved Metabolic Stability: Steric hindrance around the peptide backbone can prevent enzymatic cleavage.

• Modulation of Physicochemical Properties: Cyclization can influence solubility, lipophilicity, and membrane permeability.

Classes and Synthesis of Novel Cyclic Amino Acids

The versatility of cyclic amino acids stems from the diverse range of ring sizes, stereochemistries, and functionalities that can be incorporated. These can range from simple cyclopropyl and cyclobutyl rings to more complex heterocyclic systems.

Common Classes of Cyclic Amino Acids:

• Alicyclic Amino Acids: Containing saturated carbocyclic rings (e.g., cyclopropylglycine, cyclohexylalanine).

• Heterocyclic Amino Acids: Incorporating one or more heteroatoms (e.g., N, O, S) into the ring system (e.g., pipecolic acid, azetidine-2-carboxylic acid).

• Bridged and Fused Ring Systems: Offering even greater conformational constraint (e.g., bicyclic and spirocyclic amino acids).

The synthesis of these unique building blocks often requires multi-step organic chemistry routes, which can be a significant undertaking. However, the increasing commercial availability of a wide array of Fmoc- and Boc-protected cyclic amino acids has made their incorporation into peptides and small molecules more accessible to the broader scientific community.

Application in Peptidomimetics and Constrained Peptides

Peptides are attractive therapeutic modalities due to their high potency and selectivity. However, their poor metabolic stability and low oral bioavailability have historically limited their clinical utility. Cyclic amino acids are instrumental in overcoming these limitations.

Stabilizing Secondary Structures

The incorporation of cyclic amino acids can induce and stabilize specific secondary structures, such as β-turns and helices, which are often crucial for biological activity. For example, the strategic placement of a D-amino acid or a proline mimetic can promote the formation of a β-turn, a common recognition motif in protein-protein interactions.

Workflow: Solid-Phase Peptide Synthesis (SPPS) with Cyclic Amino Acids

The integration of cyclic amino acids into peptides is readily achievable using standard solid-phase peptide synthesis (SPPS) protocols.

Experimental Protocol: Fmoc-SPPS of a Cyclic Amino Acid-Containing Peptide

• Resin Preparation: Swell a suitable solid support (e.g., Rink Amide resin) in an appropriate solvent (e.g., N,N-dimethylformamide, DMF).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin-bound amino acid using a 20% piperidine in DMF solution.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-products.

• Amino Acid Coupling:

  • Pre-activate the Fmoc-protected cyclic amino acid (3-5 equivalents) with a coupling reagent (e.g., HBTU, HATU) and a base (e.g., N,N-diisopropylethylamine, DIPEA) in DMF.

  • Add the activated amino acid solution to the deprotected resin and allow the coupling reaction to proceed for 1-2 hours.

• Washing: Wash the resin with DMF to remove excess reagents.

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage: Once the synthesis is complete, remove the N-terminal Fmoc group and cleave the peptide from the resin using a cleavage cocktail (e.g., trifluoroacetic acid/triisopropylsilane/water).

• Purification and Analysis: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and verify its identity by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Diagram: SPPS Workflow for Cyclic Amino Acid Incorporation

Caption: Solid-Phase Peptide Synthesis (SPPS) cycle for incorporating a cyclic amino acid.

Cyclic Amino Acids as Scaffolds in Small Molecule Drug Design

Beyond peptidomimetics, cyclic amino acids serve as versatile scaffolds for the development of complex and conformationally defined small molecules. Their inherent stereochemistry and functional handles (amine and carboxylic acid) provide a robust starting point for combinatorial library synthesis and lead optimization.

Privileged Scaffolds

Certain cyclic amino acid frameworks have been identified as "privileged scaffolds," meaning they can serve as ligands for multiple, unrelated biological targets. This promiscuity arises from their ability to present appended functional groups in well-defined spatial orientations, mimicking the key interactions of a variety of endogenous ligands.

Case Study: Gabapentin and Pregabalin

A prominent example of the successful application of cyclic amino acids in small molecule drug design is the development of gabapentin and pregabalin. These drugs, based on a γ-aminobutyric acid (GABA) scaffold constrained by a cyclohexyl and isobutyl group respectively, are widely used for the treatment of epilepsy and neuropathic pain. The cyclic nature of these molecules locks them into a conformation that facilitates their interaction with the α2δ-1 subunit of voltage-gated calcium channels.

Table 1: Comparison of GABA, Gabapentin, and Pregabalin

Compound	Structure	Key Structural Feature	Primary Mechanism of Action
GABA	Linear	Flexible backbone	Agonist at GABA receptors
Gabapentin	Cyclohexyl-GABA	Constrained conformation	Binds to α2δ-1 subunit of VGCCs
Pregabalin	Isobutyl-GABA	Constrained conformation	Binds to α2δ-1 subunit of VGCCs

Impact on Pharmacokinetic Properties

The introduction of cyclic amino acids can have a profound impact on the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate.

• Increased Lipophilicity: The incorporation of carbocyclic rings can increase the lipophilicity of a molecule, potentially enhancing membrane permeability and oral absorption.

• Reduced Rotatable Bonds: A lower number of rotatable bonds, a common feature of molecules containing cyclic amino acids, is often correlated with improved oral bioavailability.

• Blocking Metabolic Hotspots: Cyclization can be strategically employed to block sites of metabolic oxidation, thereby increasing the in vivo half-life of a drug.

Diagram: Relationship between Cyclization and Drug Properties

Caption: The cascading benefits of incorporating cyclic amino acids in drug design.

Future Directions and Emerging Trends

The field of cyclic amino acids in medicinal chemistry is continually evolving. Current research is focused on the development of novel synthetic methodologies to access increasingly complex and diverse cyclic systems. Furthermore, the integration of computational modeling and machine learning is accelerating the in silico design and screening of cyclic amino acid-containing molecules with desired pharmacological profiles.

Emerging Trends:

• Photo-switchable Cyclic Amino Acids: These molecules can undergo a conformational change upon exposure to light, offering the potential for spatiotemporal control of drug activity.

• Fluorinated Cyclic Amino Acids: The introduction of fluorine can modulate pKa, lipophilicity, and metabolic stability.

• Cyclic Amino Acids in PROTACs and Molecular Glues: The conformational constraint offered by these building blocks is being explored to optimize the ternary complex formation in targeted protein degradation.

Conclusion

Novel cyclic amino acids represent a powerful and versatile class of building blocks that empower medicinal chemists to exert a high degree of control over molecular conformation. Their ability to enhance binding affinity, improve metabolic stability, and fine-tune pharmacokinetic properties has cemented their role as indispensable tools in the design of modern therapeutics. As synthetic methodologies become more sophisticated and our understanding of the interplay between conformation and biological activity deepens, the applications of cyclic amino acids are poised to expand even further, paving the way for the development of safer and more effective medicines.

References

• Constrained Peptides as Miniature Protein Surrogates. Accounts of Chemical Research. [Link]

• Backbone N-Methylation of Peptides: A Useful Strategy for the Development of Novel Peptide-Based Therapeutics. Journal of Medicinal Chemistry. [Link]

• A rule of thumb for determining the binding of peptides to proteins. Protein Science. [Link]

Protocols & Analytical Methods

Application Notes and Protocols: Enzymatic Resolution of Aminocyclohexane Carboxylic Acid Derivatives

Introduction: The Significance of Chiral Aminocyclohexane Scaffolds

Chiral aminocyclohexane carboxylic acids and their derivatives are privileged scaffolds in medicinal chemistry and pharmaceutical development. Their rigid, three-dimensional structure is crucial for precise molecular recognition, making them key building blocks for a wide array of biologically active compounds, including antivirals, antibiotics, and receptor agonists.[1][2][3] The specific stereochemistry, or "handedness," of these molecules is paramount, as different enantiomers of a drug can exhibit vastly different pharmacological activities, with one being therapeutic while the other might be inactive or even harmful.[4][5][6][7]

Conventional chemical methods for separating these enantiomers often require harsh conditions, stoichiometric amounts of expensive chiral resolving agents, and multiple protection/deprotection steps. Biocatalysis, particularly enzymatic kinetic resolution, emerges as a powerful and sustainable alternative.[8][9][10] This approach leverages the exquisite stereoselectivity of enzymes to efficiently separate racemic mixtures under mild, environmentally benign conditions, offering a direct route to high-purity enantiomers.[11]

This guide provides an in-depth exploration of the principles and a practical, field-proven protocol for the enzymatic kinetic resolution of aminocyclohexane carboxylic acid derivatives, focusing on lipase-catalyzed N-acylation.

Core Principle: Enzymatic Kinetic Resolution (EKR)

Kinetic resolution is a process where an enzyme selectively catalyzes the transformation of one enantiomer in a racemic mixture at a much higher rate than the other. This difference in reaction rates allows for the separation of the fast-reacting enantiomer (now in a modified form) from the slow-reacting (or unreacted) enantiomer. For aminocyclohexane derivatives, this is typically achieved via two primary strategies:

• Enantioselective N-Acylation: An enzyme, typically a lipase, transfers an acyl group from an acyl donor (e.g., an ester) to the amino group of one enantiomer.

• Enantioselective Hydrolysis: An enzyme, such as an acylase or protease, selectively hydrolyzes an N-acyl group from one enantiomer of a derivatized racemic mixture.[12][13][14]

The ideal kinetic resolution is stopped at or near 50% conversion, which theoretically provides the highest possible enantiomeric excess (ee) for both the unreacted substrate and the newly formed product.[15] The efficiency of this process is quantified by the enantiomeric ratio (E-value), a measure of the enzyme's selectivity. High E-values (typically >100) are indicative of an excellent resolution.

Caption: General schematic of lipase-catalyzed kinetic resolution.

Optimizing the Resolution: Causality Behind Experimental Choices

The success of an enzymatic resolution hinges on the careful optimization of several interconnected parameters. The choices made are not arbitrary; they are based on fundamental principles of enzyme kinetics and substrate-enzyme interactions.

Parameter	Key Considerations & Rationale
Enzyme Selection	Lipases , particularly Candida antarctica Lipase B (CAL-B, often immobilized as Novozym 435), are the workhorses for N-acylation due to their broad substrate scope, high stability in organic solvents, and excellent enantioselectivity.[16][17] However, other lipases from Pseudomonas cepacia (PCL) or Candida antarctica Lipase A (CAL-A) may show different or even inverted enantiopreference.[16][18] Rationale: The enzyme's active site geometry dictates its stereopreference. A preliminary screening of different enzymes is a self-validating step to identify the optimal biocatalyst for a specific substrate.
Acyl Donor	The choice of acyl donor is critical. Simple esters like vinyl butyrate or ethyl acetate are common, but activated esters such as 2,2,2-trifluoroethyl butanoate can significantly enhance reaction rates and selectivity.[16][18] Rationale: The acyl donor must efficiently acylate the enzyme's active site (e.g., the serine residue in lipases) to form a stable acyl-enzyme intermediate. The leaving group's stability influences the rate of this formation and the subsequent transfer to the amine.
Solvent System	The solvent profoundly impacts enzyme activity and selectivity. Non-polar organic solvents like diisopropyl ether (DIPE) , tert-butyl methyl ether (TBME) , or hexane are often preferred for lipases as they maintain the essential water layer around the enzyme required for activity without dissolving it.[1][2] Polar solvents like acetonitrile (MeCN) can sometimes lead to higher enantioselectivity, albeit at a slower reaction rate.[1] Rationale: The solvent influences the enzyme's conformational flexibility. A rigid conformation in a non-polar solvent often "locks in" the enzyme's most selective state.
Temperature	Temperature affects a trade-off between reaction rate and enantioselectivity. While higher temperatures (e.g., 40-60°C) increase the rate, they can decrease selectivity (lower E-value) due to increased molecular motion and reduced enantiomeric discrimination in the enzyme's active site. Lowering the temperature (e.g., 4°C to -15°C) can sometimes dramatically improve the E-value.[1][2] Rationale: The transition states for the two enantiomers have different activation energies. Lowering the temperature makes the reaction more sensitive to this energy difference, amplifying selectivity.
Water Activity	For reactions in organic media, a trace amount of water is essential for enzyme function. However, excess water can promote unwanted hydrolysis of the acyl donor or the product. Rationale: Lipases require a micro-environment of water to maintain their catalytically active conformation. Controlling water activity is key to balancing activity with side reactions.

Detailed Protocol: Lipase-Catalyzed N-Acylation

This protocol describes a general procedure for the kinetic resolution of a racemic aminocyclohexane carboxylic acid ethyl ester using immobilized Candida antarctica Lipase B (CAL-B).

Materials & Equipment

• Substrate: Racemic aminocyclohexane carboxylic acid derivative (esterified form recommended for solubility)

• Enzyme: Immobilized Candida antarctica Lipase B (e.g., Novozym 435)

• Acyl Donor: 2,2,2-Trifluoroethyl butanoate or Vinyl butyrate

• Solvent: Anhydrous diisopropyl ether (DIPE) or tert-Butyl methyl ether (TBME)

• Reaction Vessel: Sealed glass vial or round-bottom flask with a magnetic stirrer

• Temperature Control: Orbital shaker with temperature control or a temperature-controlled stir plate

• Analytical Equipment: Chiral High-Performance Liquid Chromatography (HPLC) system with a suitable chiral column

• Separation: Silica gel for column chromatography, rotary evaporator

Experimental Workflow

Caption: Step-by-step workflow for a typical resolution experiment.

Step-by-Step Procedure

• Substrate Preparation:

  • In a 25 mL sealed vial, dissolve the racemic aminocyclohexane carboxylic acid ester (1.0 mmol) in 10 mL of anhydrous DIPE.

  • Causality Insight: Using the ester form of the substrate, rather than the free carboxylic acid, improves solubility in the preferred non-polar organic solvents and prevents potential acid-base interactions with the enzyme.

• Reaction Setup:

  • Add the acyl donor (e.g., 2,2,2-trifluoroethyl butanoate, 0.55 equivalents) to the substrate solution.

  • Causality Insight: Using a slight excess of the amine substrate relative to the acyl donor ensures the reaction stops near 50% conversion, which is optimal for achieving high enantiomeric excess for both components.[1]

  • Add the immobilized lipase (e.g., 25 mg of Novozym 435). The enzyme loading may require optimization.

  • Seal the vial tightly to prevent solvent evaporation.

• Incubation and Monitoring:

  • Place the vial in an orbital shaker set to 200 rpm and a controlled temperature (start with 30°C for initial trials).

  • Monitor the reaction progress by taking small aliquots (e.g., 20 µL) at regular intervals (e.g., 2, 4, 8, 24 hours).

  • For each aliquot, filter out the enzyme beads and dilute with the mobile phase for chiral HPLC analysis to determine the conversion and the enantiomeric excess (ee) of the substrate and product.

  • Goal: Stop the reaction when the conversion reaches approximately 50%.

• Reaction Work-up and Enzyme Recovery:

  • Once the target conversion is reached, stop the reaction by filtering the mixture to remove the immobilized enzyme beads.

  • Wash the recovered enzyme with fresh solvent (e.g., 3 x 5 mL DIPE), dry under vacuum, and store for potential reuse.

  • Causality Insight: Immobilized enzymes are robust and can often be reused for multiple cycles, a key advantage for process sustainability and cost-effectiveness.[15]

• Product Separation:

  • Combine the filtrate and washes and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting residue contains the unreacted amine enantiomer and the acylated product enantiomer.

  • Separate these two compounds using silica gel column chromatography. The difference in polarity between the free amine and the amide allows for efficient separation.

Analytical Protocol: Chiral HPLC Monitoring

Accurate monitoring is the cornerstone of a successful resolution. Chiral HPLC is the standard method for determining both conversion and enantiomeric purity.

Parameter	Example HPLC Method
Stationary Phase	Chiralpak AD-H (250 mm x 4.6 mm, 5 µm) or similar cellulose-based column
Mobile Phase	Hexane:Isopropanol (90:10 v/v) with 0.1% Diethylamine (DEA)
Rationale for DEA	The basic additive (DEA) is crucial for obtaining sharp, symmetrical peaks for the amine compounds by minimizing interactions with acidic sites on the silica support.
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 220 nm

Calculations:

• Conversion (%): [Area of Product Peaks] / ([Area of Substrate Peaks] + [Area of Product Peaks]) * 100

• Enantiomeric Excess (ee %): ([Area of Major Enantiomer] - [Area of Minor Enantiomer]) / ([Area of Major Enantiomer] + [Area of Minor Enantiomer]) * 100

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive enzyme. 2. Incorrect solvent (too polar). 3. Insufficient water activity. 4. Substrate is not recognized by the enzyme.	1. Use fresh, properly stored enzyme. 2. Switch to a non-polar solvent like hexane or DIPE. 3. Add a very small amount of buffer or salt hydrate to the enzyme. 4. Screen a different panel of lipases or acylases.
Low Enantioselectivity (Low E-value)	1. Temperature is too high. 2. Unsuitable acyl donor or solvent. 3. Reaction has proceeded far beyond 50% conversion.	1. Decrease the reaction temperature (e.g., to 4°C).[1] 2. Screen different acyl donors and solvents.[1] 3. Monitor the reaction more closely and stop it at ~50% conversion.
Poor Separation of Products	1. Similar polarity of substrate and product. 2. Inappropriate chromatography conditions.	1. Consider derivatizing the unreacted amine or the product amide to alter its polarity before separation. 2. Optimize the solvent system for column chromatography (e.g., use a gradient elution).

Conclusion

Enzymatic kinetic resolution offers a highly efficient, selective, and sustainable pathway for accessing enantiomerically pure aminocyclohexane carboxylic acid derivatives. By understanding the fundamental principles governing enzyme-substrate interactions and systematically optimizing key experimental parameters—enzyme choice, solvent, acyl donor, and temperature—researchers can develop robust and scalable processes. The protocols and insights provided herein serve as a comprehensive guide for implementing this powerful biocatalytic tool in the synthesis of high-value chiral building blocks for drug discovery and development.

References

• Fitz, M. (2009). Enzymatic kinetic resolution of β-amino acid derivatives. PhD Thesis, University of Szeged. [Link]

• Chenault, H. K., Dahmer, J., & Whitesides, G. M. (1989). Kinetic Resolution of Unnatural and Rarely Occurring Amino Acids: Enantioselective Hydrolysis of N-Acyl Amino Acids Catalyzed by Acylase I. Journal of the American Chemical Society, 111(16), 6354–6364. [Link]

• Park, M., et al. (2021). Novel (S)-Selective Hydrolase from Arthrobacter sp. K5 for Kinetic Resolution of Cyclic Amines. MDPI. [Link]

• Forgó, P., & Fülöp, F. (2010). Efficient Enzymatic Routes for the Synthesis of New Eight-Membered Cyclic β-Amino Acid and β-Lactam Enantiomers. Molecules, 15(12), 9294-9307. [Link]

• Fitz, M., et al. (2005). Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. ResearchGate. [Link]

• Sheldon, R. A., & Bode, M. L. (2014). A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase. RSC Publishing. [Link]

• Walts, A. E., et al. (1995). Enzymes for the resolution of alpha-tertiary-substituted carboxylic acid esters. PubMed. [Link]

• García-Márquez, A., et al. (2022). Enzymatic and chemo-enzymatic strategies to produce highly valuable chiral amines from biomass with ω-transaminases on 2D zeolites. Oxford Academic. [Link]

• Huffman, M. A., & Zeymer, J. H. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. PMC. [Link]

• Alkema, W. B. L., et al. (2008). Kinetic resolution of D,L D,L-amino acids by enantioselective acylation of the L L-enantiomers using PGA and phenylacetic acid methylester. ResearchGate. [Link]

• Chenault, H. K., Dahmer, J., & Whitesides, G. M. (1989). Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I. ACS Publications. [Link]

• Gyarmati, Z. Cs., et al. (2003). Lipase-catalyzed kinetic resolution of 7-, 8- and 12-membered alicyclic β-amino esters and N-hydroxymethyl-β-lactam enantiomers. ResearchGate. [Link]

• Hussain, A., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Importance of Chirality in Amino Acid Derivatives for Chemical Synthesis. [Link]

• Seebach, D., et al. (2009). Kinetic Resolution of Aliphatic b-Amino Acid Amides by b-Aminopeptidases. D-CHAB. [Link]

• de Souza, R. O. M. A., et al. (2015). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. MDPI. [Link]

• ResearchGate. (n.d.). Scheme 64. Enzymatic Resolution of Carboxylic Acid for ACE Inhibitor Synthesis via Enantioselective Ester Formation Catalyzed by Pseudomonas sp. Lipase. ResearchGate. [Link]

• Rychnovsky, S. D. (2006). Catalytic Kinetic Resolution of Cyclic Secondary Amines. ResearchGate. [Link]

• Cirilli, R., & Ferretti, R. (2022). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. ResearchGate. [Link]

• Gotor-Fernández, V., et al. (2007). Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors. ResearchGate. [Link]

• Asano, Y. (2023). Development of enzymatic synthesis of chiral cyclic amines. [Link]

• Gotor-Fernández, V., et al. (2006). Lipases: Useful biocatalysts for the preparation of pharmaceuticals. Journal of Molecular Catalysis B: Enzymatic, 40(3-4), 111-120. [Link]

• Aher, A. A., et al. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Acta Pharma Reports. [Link]

• Rose, R. K. (n.d.). Clinical Importance of Chirality in Drug Design and Pharmaceutica. Longdom Publishing. [Link]

• American Chemical Society. (n.d.). Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I. Journal of the American Chemical Society. [Link]

• Almac. (2011). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. [Link]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2001). The Chemistry of 2-Aminocycloalkanecarboxylic Acids. Chemical Reviews, 101(7), 2159-2234. [Link]

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Technical Notes & Optimization

Technical Support Center: Cbz Protection of 4-amino-4-methylcyclohexane-1-carboxylic acid

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the synthesis and purification of N-Cbz-4-amino-4-methylcyclohexane-1-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this sterically hindered building block. Here, we address common challenges, provide in-depth troubleshooting strategies, and explain the chemical principles behind our recommended protocols to ensure your success.

The Cbz (benzyloxycarbonyl) protection of amines is a foundational transformation in organic synthesis, particularly in peptide chemistry.[1][2] However, the unique structure of 4-amino-4-methylcyclohexane-1-carboxylic acid—specifically the tertiary carbon adjacent to the amine—introduces significant steric hindrance. This can lead to sluggish reactions, low yields, and the formation of specific side products not commonly observed with simpler primary amines. This document serves as a comprehensive resource to navigate these issues effectively.

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address the most frequent challenges encountered during the Cbz protection of this substrate.

Q1: My reaction is extremely slow or stalls, resulting in low conversion to the desired N-Cbz product. What is the primary cause and how can I optimize the reaction?

A1: This is the most common issue and is almost certainly due to the steric hindrance around the amino group. The bulky methyl group and the cyclohexane ring impede the nucleophilic attack of the amine on the benzyl chloroformate (Cbz-Cl) molecule. Additionally, reagent decomposition can compete with the slow desired reaction.

Primary Cause A: Steric Hindrance

The nucleophilic amine is attached to a quaternary carbon, making it difficult for the electrophile (Cbz-Cl) to approach. The standard Schotten-Baumann conditions may not be forceful enough to drive the reaction to completion in a reasonable timeframe.[3]

• Solution 1: Extended Reaction Time and Temperature Adjustment: Unlike simple amino acids that react within hours, this substrate requires significantly longer reaction times. Cautiously increasing the temperature after the initial addition of Cbz-Cl can also enhance the reaction rate.

• Solution 2: pH Control: Maintaining an optimal pH is critical. The pH should be high enough (typically 8-10) to ensure the amine is deprotonated and thus nucleophilic, but not so high as to promote significant hydrolysis of the Cbz-Cl or other side reactions.[4] Using a buffered system, such as a mixture of sodium carbonate and sodium bicarbonate, can provide better pH stability than a strong base like NaOH.[4]

Primary Cause B: Reagent Instability

Benzyl chloroformate is highly reactive and susceptible to hydrolysis, especially in the aqueous basic conditions of the Schotten-Baumann reaction.[4] If the desired reaction is slow, the competing decomposition of Cbz-Cl becomes a significant yield-limiting factor.

• Solution 3: Controlled Reagent Addition: Add the Cbz-Cl slowly and subsurface at a low temperature (0-5 °C).[5][6] This minimizes localized high concentrations of the reagent, reducing immediate decomposition and managing the exothermic nature of the reaction.

• Solution 4: Use of a Biphasic System: A well-stirred biphasic system (e.g., dioxane/water or THF/water) helps partition the Cbz-Cl primarily in the organic phase, slowing its hydrolysis in the aqueous phase while allowing it to react at the interface.[6]

Optimization Workflow

The following diagram outlines a decision-making process for troubleshooting low yields in this specific Cbz protection.

Caption: Troubleshooting workflow for low reaction conversion.

Q2: My LC-MS analysis shows a significant byproduct with a mass corresponding to a mixed anhydride. How is this formed and how can I prevent it?

A2: This is a classic side reaction when protecting amino acids, especially when the amine is sterically hindered. The carboxylate anion, which is present under the basic reaction conditions, can act as a competing nucleophile and attack the benzyl chloroformate.

Mechanism of Side Reaction

Under Schotten-Baumann conditions, both the amine and the carboxylic acid are deprotonated. While the amine is generally a better nucleophile, its reactivity is diminished by steric hindrance. This provides an opportunity for the carboxylate to attack the highly electrophilic Cbz-Cl, forming a mixed anhydride intermediate. This intermediate is unstable and can lead to further byproducts or complicate purification.

Caption: Competing N-acylation vs. O-acylation pathways.

Prevention Strategies:

• Strict pH Control: As mentioned in A1, maintaining the pH in the 8-10 range is a delicate balance. It keeps the amine nucleophilic without excessively promoting carboxylate reactivity. Using pH paper or a calibrated meter during the addition of base is crucial.[4][7]

• Temperature Management: Keeping the temperature low (0-5 °C) during Cbz-Cl addition disfavors the less nucleophilic carboxylate attack relative to the amine attack.[8]

• Alternative Reagents: In some challenging cases, switching from Cbz-Cl to an activated ester like N-(benzyloxycarbonyloxy)succinimide (Cbz-OSu) can offer milder conditions and higher selectivity for N-acylation, though Cbz-Cl is generally more cost-effective.[6][9]

Q3: My purified product is contaminated with benzyl alcohol. What is the source and what is the best purification strategy?

A3: Benzyl alcohol is the primary byproduct from the hydrolysis of benzyl chloroformate. Its presence indicates that either an excess of Cbz-Cl was used or that significant decomposition occurred during the reaction.

Source: Cbz-Cl + H₂O --(Base)--> Benzyl Alcohol + CO₂ + Cl⁻

Purification Strategy:

A standard acidic workup is highly effective for removing benzyl alcohol and other neutral or basic impurities. The strategy relies on the amphoteric nature of your product (it has both a basic amine, now protected, and an acidic carboxyl group).

Recommended Workup and Purification Protocol

• Quench: Once the reaction is complete (as determined by TLC or LC-MS), cool the mixture in an ice bath.

• Initial Wash: Transfer the reaction mixture to a separatory funnel and wash with a non-polar organic solvent like diethyl ether or hexane (2 x 50 mL for a 10 mmol scale reaction). This will remove the majority of the benzyl alcohol and any unreacted Cbz-Cl. Discard the organic layers.[5]

• Acidification: Cool the remaining aqueous layer in an ice bath. Carefully acidify the solution to pH 2-3 with a cold 1 M HCl or 1 M H₂SO₄ solution.[5] At this pH, the carboxylic acid of your product will be protonated (-COOH), making the entire molecule neutral and significantly less water-soluble. The desired product may precipitate as a solid.

• Extraction: Extract the acidified aqueous layer with a suitable organic solvent such as ethyl acetate or dichloromethane (3 x 75 mL).[5] The protonated product will move into the organic phase, while inorganic salts remain in the aqueous phase.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Cbz-protected amino acid.[5]

• Final Purification: If impurities remain, the product can often be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography.

Frequently Asked Questions (FAQs)

• FAQ 1: What are the ideal starting conditions for a 10 mmol scale reaction?

  • See the detailed protocol in the next section. As a starting point, use 2.5 equivalents of Na₂CO₃, 1.1-1.2 equivalents of Cbz-Cl, and a 2:1 dioxane:water solvent system.[5]

• FAQ 2: Can I use an organic base like triethylamine (TEA) in a solvent like dichloromethane (DCM)?

  • Yes, this is an alternative to Schotten-Baumann conditions.[8] It can sometimes be effective for hindered amines as it creates a homogenous reaction environment. However, the resulting triethylammonium chloride salt can sometimes complicate the workup, and precise pH control is more difficult. For substrates with a free carboxylic acid, the aqueous basic conditions are generally more reliable and scalable.

• FAQ 3: What analytical techniques are best for monitoring this reaction?

  • Thin-Layer Chromatography (TLC): Use a mobile phase like 10% methanol in dichloromethane with 1% acetic acid. The product will be less polar than the starting material. Visualize with ninhydrin (stains the starting material amine) and UV light (visualizes the Cbz group on the product).

  • LC-MS: This is the most definitive method. It allows you to monitor the disappearance of the starting material and the appearance of the product, as well as detect key byproducts like the mixed anhydride by their mass-to-charge ratio.[10]

Experimental Protocols

Protocol 1: Optimized Cbz Protection (Schotten-Baumann Conditions)

This protocol is optimized for the Cbz protection of 4-amino-4-methylcyclohexane-1-carboxylic acid on a 10 mmol scale.

Parameter	Value/Description	Rationale
Starting Material	1.57 g (10.0 mmol, 1.0 eq)	4-amino-4-methylcyclohexane-1-carboxylic acid
Base	2.65 g (25.0 mmol, 2.5 eq)	Sodium Carbonate (Na₂CO₃)
Solvent	45 mL total	30 mL Dioxane + 15 mL Water (2:1 ratio)
Acylating Agent	1.88 g (11.0 mmol, 1.1 eq)	Benzyl Chloroformate (Cbz-Cl), 1.5 mL
Temperature	0-5 °C (addition), RT (reaction)	Controls exotherm and side reactions[5][6]
Reaction Time	20-24 hours	Required due to steric hindrance

Step-by-Step Methodology:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 4-amino-4-methylcyclohexane-1-carboxylic acid and sodium carbonate in the water/dioxane solvent mixture.

• Cooling: Cool the vigorously stirring solution in an ice-water bath to 0-5 °C.

• Cbz-Cl Addition: Add the benzyl chloroformate dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed 5 °C.[5]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to slowly warm to room temperature. Let the reaction stir for 20-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup & Purification: Follow the detailed purification strategy outlined in Q3 . The final product should be a white solid.

Protocol 2: Analytical Characterization by LC-MS

• System: A standard reverse-phase HPLC (e.g., C18 column) coupled with an ESI mass spectrometer.[10]

• Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid.

• Detection: Monitor for the following m/z values in positive ion mode [M+H]⁺:

  • Starting Material: 158.12

  • Desired Product: 292.16

  • Potential Mixed Anhydride: 426.19

References

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Benzyl chloroformate. Wikipedia. [Link]

• The synthesis of oligomers containing alternating C-glycosyl α-amino acids and... RSC Publishing. [Link]

• Schotten-Baumann Reaction - Lokey Lab Protocols. Wikidot. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The synthesis of oligomers containing alternating C -glycosyl α-amino acids and proteinogenic α-amino acids - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ02059F [pubs.rsc.org]
• 4. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]
• 8. guidechem.com [guidechem.com]
• 9. total-synthesis.com [total-synthesis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Purification strategies for 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid isomers

This guide serves as a specialized technical resource for the purification and isolation of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid isomers. It is designed for researchers requiring high-purity separation of the cis and trans diastereomers, which is critical for downstream peptide synthesis or medicinal chemistry applications.

Technical Support Center: 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid

Status: Active Topic: Isomer Purification & Troubleshooting Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Module 1: Isomer Identification & Structural Logic

Q1: How do I definitively distinguish between the cis and trans isomers of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid?

A1: In 1,4-disubstituted cyclohexanes, the designation cis and trans refers to the relative orientation of the substituents on the ring.

• Trans Isomer: The Carboxylic Acid (C1) and the Amine (C4) groups are on opposite faces of the ring. In the lowest energy chair conformation, this typically places both bulky groups (the -COOH and the -NH-Cbz) in the equatorial positions, forcing the smaller C4-methyl group into the axial position. This isomer generally exhibits higher thermal stability and lower solubility.

• Cis Isomer: The Carboxylic Acid and Amine groups are on the same face. One group must be axial while the other is equatorial.

Diagnostic Markers:

• 1H NMR (DMSO-d6 or CDCl3): Look at the C1-H proton (alpha to the carboxyl).

  • Trans (axial proton):[1] Appears as a broad triplet or multiplet with large coupling constants (

    Hz) due to 1,4-diaxial interactions.

  • Cis (equatorial proton): Appears as a narrower multiplet with smaller coupling constants (

    Hz).

• NOE (Nuclear Overhauser Effect): Strong correlations between the C1-H and C4-Methyl protons indicate they are on the same face (cis-relationship), implying the COOH and NH-Cbz are trans to each other.

Module 2: Crystallization Strategies (Primary Purification)

Q2: My crude reaction mixture is a 60:40 trans:cis gum. How do I isolate the trans isomer on a multigram scale?

A2: Crystallization is the most scalable method for this rigid quaternary system because the trans isomer (diequatorial-like) packs significantly better into a crystal lattice than the cis isomer.

Protocol: Thermodynamic Crystallization

• Solvent Selection: Use a binary system of Ethanol (EtOH) and Water . The Cbz group provides lipophilicity, while the carboxylic acid requires polarity.

• Dissolution: Dissolve the crude gum in hot EtOH (

  ) at a concentration of approx. 5 mL/g.

• Nucleation: Add hot water dropwise until the solution becomes slightly turbid (cloud point).

• Re-solubilization: Add just enough hot EtOH to clear the solution.

• Cooling Ramp: Cool slowly to room temperature over 4 hours, then refrigerate at

  overnight.

• Filtration: Filter the white precipitate.[2]

  • Result: The filter cake is enriched in the Trans isomer. The filtrate contains the Cis isomer.

Q3: The purity improved, but I still have 5-10% cis isomer. How do I "polish" the crystals?

A3: Use a Slurry Swish (Repulping) technique rather than full recrystallization to minimize yield loss.

• Suspend the solid in Ethyl Acetate (EtOAc) (approx. 3-5 volumes).

• Heat to reflux for 30 minutes. The trans isomer will remain largely insoluble, while the cis isomer and trapped impurities will dissolve into the hot supernatant.

• Cool to room temperature and filter.

• Why this works: The crystal lattice energy of the trans isomer is significantly higher due to the symmetry of the cyclohexane ring, making it resistant to dissolution in moderately polar solvents like EtOAc.

Module 3: Chromatographic Separation (Secondary Purification)

Q4: I need the cis isomer for a comparator study, or crystallization failed. What is the best Flash Chromatography method?

A4: Separation on silica gel is feasible but requires an acidic mobile phase to suppress ionization of the carboxylic acid, which otherwise causes peak tailing.

Recommended Flash System:

• Stationary Phase: Spherical Silica Gel (

  ).

• Mobile Phase A: Dichloromethane (DCM) + 0.5% Acetic Acid.

• Mobile Phase B: Methanol (MeOH) + 0.5% Acetic Acid.

• Gradient: 0% to 5% B over 10 CV (Column Volumes).

Elution Order:

• Trans Isomer: Typically elutes later (more polar) due to the equatorial exposure of both polar groups interacting with the silica.

• Cis Isomer: Typically elutes earlier (less polar) as the axial/equatorial arrangement can form intramolecular H-bonds (e.g., between NH and COOH if geometry permits), reducing interaction with the silica.

  • Note: Verify elution order with TLC, as the Cbz group can influence relative retention times.

Module 4: Troubleshooting & Workflow Visualization

Q5: The Cbz group seems unstable during my acid workup. Is this normal?

A5: No. The Carbobenzyloxy (Cbz) group is stable to mild acid (e.g., 1N HCl, Acetic Acid) and basic conditions. However, it is sensitive to:

• Strong Acids: HBr/Acetic acid or Triflic acid (removes Cbz).

• Hydrogenation:

  (removes Cbz).

• High Temperature Strong Base: Can cause hydrolysis to the benzyl alcohol.

Troubleshooting Checklist:

Observation	Root Cause	Corrective Action
Oil instead of crystals	Impurities preventing nucleation	Seed with pure crystal or scratch glass; switch to EtOH/Water.
Low Yield	Product too soluble in mother liquor	Reduce solvent volume; use anti-solvent (Hexane) carefully.

| Isomerization | High heat + Strong Base/Acid | Avoid refluxing in strong base; maintain pH 4-6 during workup. |

Purification Decision Tree:

Figure 1: Decision tree for the purification of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid isomers based on initial isomeric ratio.

References

• Isomer Separation Logic (Tranexamic Acid Analogs)

  • Process for the preparation of trans-4-amino-1-cyclohexanecarboxylic acid.[3][4][5] (2017). World Intellectual Property Organization. WO2017134212A1.

• Cbz-Protection Stability & Purification

  • Cbz-Protected Amino Groups: Protection and Deprotection Protocols.[6] Organic Chemistry Portal.

• Conformational Analysis of 1,4-Disubstituted Cyclohexanes

  • Crystal structure of 4-{[(benzyloxy)carbonyl]amino}cyclohexanecarboxylic acid derivatives. (2011).[6] Acta Crystallographica Section E.

Sources

• 1. investigacion.unirioja.es [investigacion.unirioja.es]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid [quickcompany.in]
• 4. A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid [quickcompany.in]
• 5. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents [patents.google.com]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]

Reference Data & Comparative Studies

NMR studies to determine the axial/equatorial preference of substituents in 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid

This guide outlines the NMR strategies required to determine the axial/equatorial preferences of substituents in 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid . It focuses on distinguishing between the cis and trans diastereomers and assigning their dominant conformations.

A Publish Comparison Guide for Structural Determination

Part 1: Executive Summary & Theoretical Framework

In drug discovery, 4,4-disubstituted cyclohexane scaffolds are critical for rigidifying peptide backbones and directing pharmacophores. However, determining the stereochemistry of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid is non-trivial due to the presence of a quaternary center at C4 and the subtle energetic competition between the methyl and Cbz-amino groups.

This guide compares the two primary diastereomers (Isomer A and Isomer B) and details the NMR methodologies required to assign their absolute configuration and conformational preference.

The Conformational Challenge

The molecule features a 1,4-substitution pattern.[1] The Carboxylic Acid (COOH) at C1 generally anchors the conformation in the equatorial position to minimize 1,3-diaxial strain. The stereochemical identity is determined by the relative orientation of the C4-substituents (Methyl vs. -NHCbz) with respect to the C1-COOH.

Substituent	A-Value (kcal/mol)	Steric Implication
-COOH	~1.41	Anchoring group; prefers equatorial.
-CH₃ (Methyl)	1.74	High penalty in axial position (1,3-diaxial clash).
-NHCbz	~1.2 – 1.6*	Bulky, but the N-attachment reduces immediate ring strain compared to methyl.

*Note: While the Cbz group is massive, the -NH- linker allows rotameric freedom, often making its effective A-value slightly lower or comparable to a methyl group depending on solvent and H-bonding.

Part 2: Methodological Guide & Comparison

To determine the structure, you must distinguish between Isomer I (Trans-Diequatorial) and Isomer II (Cis-Conflict) .

Scenario 1: The "Trans-Like" Isomer (COOH and Methyl are Trans)

• Geometric Relationship: 1,4-trans (Up/Down).

• Predicted Conformation: The ring adopts a chair where both the C1-COOH and C4-Methyl are Equatorial .[2] The -NHCbz group is forced Axial .

• Stability: Highly Stable (Diequatorial).

Scenario 2: The "Cis-Like" Isomer (COOH and Methyl are Cis)

• Geometric Relationship: 1,4-cis (Up/Up).

• Predicted Conformation: A battle for the equatorial slot.

  • Conformer A: C1-COOH (Eq) / C4-Methyl (Ax) / C4-NHCbz (Eq).

  • Conformer B: C1-COOH (Ax) / C4-Methyl (Eq) / C4-NHCbz (Ax).

• Outcome: Conformer A usually predominates because the C1-COOH anchoring force + C4-NHCbz (Eq) preference outweighs the Methyl (Eq) preference. However, this is the specific case requiring NMR validation.

Part 3: Experimental Protocols (The "How-To")

Protocol A: 1D C NMR (The "Gamma-Gauche" Screen)

The quickest method to distinguish axial vs. equatorial methyl groups is Carbon-13 NMR, relying on the Gamma-Gauche Effect . Axial methyl groups are significantly shielded (upfield) compared to equatorial ones.

Step-by-Step:

• Acquire a proton-decoupled

  C NMR spectrum (min 128 scans) in DMSO-d6 or CDCl3.

• Identify the Methyl carbon signal (typically 15–35 ppm).

• Analysis:

  • 26–32 ppm: Indicates Equatorial Methyl . (Likely Scenario 1).
  • 18–22 ppm: Indicates Axial Methyl . (Likely Scenario 2).

Protocol B: 2D NOESY/ROESY (The "Smoking Gun")

Nuclear Overhauser Effect Spectroscopy (NOESY) provides spatial proximity data. This is the definitive proof of configuration.

Experimental Setup:

• Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpphpp).

• Mixing Time: 500–800 ms (for small molecules).

• Relaxation Delay: > 2 seconds.

Data Interpretation Logic:

Observation	Conclusion	Structural Assignment
Strong NOE: Me H3/H5 (Axial)	Methyl is physically close to axial protons.[3]	Methyl is AXIAL (Cis-isomer)
Weak/No NOE: Me H3/H5 (Axial)	Methyl is distant from axial protons.[3]	Methyl is EQUATORIAL (Trans-isomer)
Strong NOE: Me H3/H5 (Equatorial)	Methyl is in the plane of the ring.	Methyl is EQUATORIAL
Strong NOE: NH H3/H5 (Axial)	Amide proton is axial.	-NHCbz is AXIAL (Methyl is Eq)

Protocol C: Coupling of H1

To confirm the C1-COOH is indeed anchoring the molecule in an equatorial position:

• Examine the multiplet for H1 (the proton alpha to COOH).

• Wide Triplet / Multiplet (

  10–12 Hz): Indicates H1 is Axial (anti-periplanar to C2/C6 axial protons). This confirms COOH is Equatorial .[4]

• Narrow Multiplet (

  5 Hz): Indicates H1 is Equatorial. This confirms COOH is Axial (highly unlikely unless C4 substituents force a flip).

Part 4: Visualization of the Decision Tree

Caption: Logical workflow for determining the stereochemistry of 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid using combined NMR techniques.

Part 5: Summary of Expected Data

Parameter	Trans Isomer (Diequatorial)	Cis Isomer (Me-Axial / NHCbz-Eq)
H1 Signal ( H)	, Hz (Axial H)	, Hz (Axial H)
Me Signal ( C)	~28.0 ppm (Equatorial)	~20.5 ppm (Axial)
Me NOE ( H)	Weak/Medium to H3/H5 (eq)	Strong to H3/H5 (ax)
NH NOE ( H)	Strong to H3/H5 (ax)	Weak to H3/H5 (eq)
Conformational Lock	Rigid	Moderately Rigid

Final Recommendation

For the most robust "Publishable" characterization, do not rely on a single method.

• Synthesize the derivative.

• Separate isomers via HPLC.

• Confirm the H1 axial orientation (confirming the chair).

• Use

  C NMR as the primary diagnostic for the methyl position.

• Validate with NOESY to map the 1,3-diaxial interactions of the methyl group.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy. VCH. (Source for Gamma-Gauche effect and methyl chemical shifts).[5]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link (Protocol for NOESY/ROESY optimization).

• Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research. Link (Context on 4-substituted cyclohexane amino acids in peptide design).

• Smith, M. B. (2013). March's Advanced Organic Chemistry. Wiley. (Reference for 1,3-diaxial interaction energies).

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. modgraph.co.uk [modgraph.co.uk]

Benchmarking new synthetic routes for 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid against known methods

This guide provides a comprehensive comparison of established and novel synthetic strategies for obtaining 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid, a key building block in the development of conformationally constrained peptides and pharmaceutical intermediates. We will dissect the mechanistic underpinnings, operational efficiencies, and potential scalability of each route, offering researchers the critical data needed to make informed decisions for their specific applications.

Introduction: The Significance of a Constrained Scaffold

The 4-amino-4-methylcyclohexane-1-carboxylic acid scaffold imposes a rigid conformational constraint on molecular structures. The presence of a quaternary, α,α-disubstituted amino acid center is of significant interest in medicinal chemistry for designing peptides with enhanced metabolic stability and specific secondary structures. The carboxybenzyl (Cbz) protecting group is a staple in peptide synthesis, valued for its stability under various conditions and its clean removal via hydrogenolysis. Consequently, efficient and scalable access to the Cbz-protected form of this amino acid is a critical objective for drug discovery programs.

This guide benchmarks a classic, well-established synthetic approach against two novel conceptual routes, providing a clear analysis of their respective advantages and drawbacks.

Route 1: The Known Method - Bucherer-Bergs Synthesis Followed by N-Protection

This traditional and reliable pathway involves two discrete stages: the creation of the core α,α-disubstituted amino acid from a commercially available ketone, followed by the protection of the newly installed amino group.

Stage 1: Synthesis of 4-Amino-4-methylcyclohexane-1-carboxylic Acid via Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is a robust, multicomponent reaction ideal for synthesizing α,α-disubstituted amino acids from ketones.[1][2] It proceeds by forming a hydantoin intermediate, which is subsequently hydrolyzed to yield the desired amino acid.

Causality of Experimental Choices: The choice of 4-methylcyclohexanone as the starting material is dictated by the target structure. The use of potassium cyanide and ammonium carbonate provides the necessary cyanide nucleophile and in-situ source of ammonia and carbon dioxide for the formation of the hydantoin ring.[3][4] The subsequent hydrolysis under strong basic or acidic conditions is a standard and effective method for cleaving the hydantoin ring to liberate the free amino acid.

Stage 2: N-Cbz Protection

With the core amino acid in hand, the final step is the protection of the primary amine. This is a standard transformation in organic synthesis.

Causality of Experimental Choices: Benzyl chloroformate (Cbz-Cl) is the classic reagent for introducing the Cbz group. The reaction is performed under basic conditions (Schotten-Baumann conditions) to neutralize the HCl generated during the reaction and to deprotonate the amino group, enhancing its nucleophilicity.[5][6]

Overall Workflow: Known Method

Caption: Workflow for the known Bucherer-Bergs synthesis route.

Alternative Approaches: Benchmarking New Synthetic Routes

While reliable, the Bucherer-Bergs route involves the use of highly toxic cyanide salts and can sometimes result in challenging purifications. Here, we evaluate two alternative strategies that may offer advantages in terms of safety, scalability, or stereochemical control.

New Synthetic Route A: Aromatic Hydrogenation Approach

This strategy begins with a substituted aromatic precursor, 4-amino-2-methylbenzoic acid, and utilizes a catalytic hydrogenation step to form the saturated cyclohexane ring. This approach is common for synthesizing 4-aminocyclohexanecarboxylic acid derivatives and often favors the formation of the thermodynamically more stable trans isomer.[7][8]

Causality of Experimental Choices: Starting with the aromatic system allows for the late-stage formation of the cyclohexane ring. The amino group must be protected prior to hydrogenation to prevent catalyst poisoning and undesired side reactions. An acetyl or Boc group is suitable for this purpose. Catalytic hydrogenation using catalysts like Rhodium on Carbon (Rh/C) or Ruthenium (Ru) is effective for reducing the benzene ring under accessible pressures and temperatures.[8] The final steps involve hydrolysis of the ester and amide protecting groups, followed by selective N-Cbz protection.

Overall Workflow: Aromatic Hydrogenation Route

Caption: Workflow for the Aromatic Hydrogenation synthetic route.

New Synthetic Route B: Curtius Rearrangement Approach

This route builds the molecule from a different starting point, 4-methylcyclohexane-1,1-dicarboxylic acid, and introduces the crucial amine functionality via a Curtius rearrangement. This avoids the direct use of cyanide and builds complexity on a pre-formed cyclohexane ring.

Causality of Experimental Choices: The Curtius rearrangement is a classic and reliable method for converting a carboxylic acid into a primary amine with the loss of one carbon atom.[9] Starting from a di-acid allows for one of the carboxyl groups to be selectively converted to the amine while the other remains. Conversion of the carboxylic acid to an acyl azide is the key step, which then thermally rearranges to an isocyanate. Trapping this isocyanate with a suitable alcohol like benzyl alcohol would directly furnish the Cbz-protected amine, making this a potentially more convergent route.

Overall Workflow: Curtius Rearrangement Route

Caption: Workflow for the Curtius Rearrangement synthetic route.

Comparative Analysis of Synthetic Routes

Parameter	Known Method (Bucherer-Bergs)	New Route A (Hydrogenation)	New Route B (Curtius Rearrangement)
Starting Materials	4-methylcyclohexanone	4-amino-2-methylbenzoic acid	4-methylcyclohexane-1,1-dicarboxylic acid
Key Transformations	Bucherer-Bergs, Hydrolysis, N-protection	N-protection, Hydrogenation, Deprotection	Monoesterification, Curtius Rearrangement
Overall Step Count	2-3 steps	4-5 steps	3-4 steps
Estimated Yield	Moderate to Good	Moderate	Moderate
Safety Concerns	High (use of KCN)	Moderate (H₂ pressure, catalyst handling)	High (use of sodium azide, potential for explosive intermediates)
Scalability	Moderate (cyanide handling at scale)	Good (hydrogenation is a common industrial process)	Moderate (azide handling and thermal rearrangement at scale)
Stereochemical Control	Produces a mixture of cis/trans isomers	Potentially favors trans isomer	Produces a mixture of cis/trans isomers
Advantages	Reliable, well-documented, uses cheap reagents	Avoids cyanide, potential stereocontrol	Potentially more convergent, avoids cyanide
Disadvantages	Highly toxic reagents, purification can be difficult	Longer route, requires pressure equipment	Use of potentially explosive azides, requires careful thermal control

Experimental Protocols

Protocol for Known Method: Stage 2 - N-Cbz Protection of an Amino Acid

This is a representative protocol adaptable for 4-amino-4-methylcyclohexane-1-carboxylic acid.

• Dissolve the amino acid (1.0 eq) in a 2:1 mixture of THF and water.

• Add sodium bicarbonate (NaHCO₃, 2.0 eq) to the solution.[5]

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (Cbz-Cl, 1.5 eq) dropwise while maintaining the temperature at 0 °C.[5]

• Allow the reaction to stir at 0 °C and warm to room temperature overnight (approx. 20 hours).

• Dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the resulting residue by silica gel column chromatography to yield the N-Cbz protected product.

Protocol for New Route A: Catalytic Hydrogenation of an Aromatic Ring

This is a representative protocol for the hydrogenation step.

• In an autoclave, combine the N-protected aromatic precursor (1.0 eq) and a suitable catalyst (e.g., 5% Rh/C, 10 mol%) in a solvent such as methanol or acetic acid.

• Seal the autoclave and purge with nitrogen, then with hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 10-15 bar).[8]

• Heat the mixture to the reaction temperature (e.g., 80-100 °C) and stir vigorously for the required time (e.g., 12-24 hours), monitoring for hydrogen uptake.[8]

• After the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude hydrogenated product, which can be purified by crystallization or chromatography.

Conclusion and Recommendations

The choice of synthetic route for 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid is a trade-off between safety, scalability, step economy, and stereochemical considerations.

• The Known Bucherer-Bergs Route remains a viable option for laboratory-scale synthesis due to its reliability and use of inexpensive starting materials. However, the significant safety hazards associated with cyanide salts make it less attractive for industrial production without specialized handling facilities.

• New Synthetic Route A (Hydrogenation) presents a promising alternative for larger-scale synthesis. It avoids the use of highly toxic cyanides and leverages well-established industrial hydrogenation technology. Furthermore, it offers the potential for diastereoselectivity, which could be a significant advantage if a specific isomer is desired. The longer sequence is a drawback, but the operational safety may outweigh this for industrial applications.

• New Synthetic Route B (Curtius Rearrangement) is an intellectually elegant approach that could be more convergent. However, the use of azides introduces its own set of significant safety challenges, particularly concerning thermal stability and the potential for explosive decomposition. This route is best suited for smaller scales where precise temperature control can be rigorously maintained.

For researchers prioritizing safety and scalability, the Aromatic Hydrogenation Route (New Route A) warrants serious consideration and experimental validation. For rapid, small-scale synthesis where appropriate safety measures are in place, the Bucherer-Bergs Route remains a dependable, albeit hazardous, choice.

References

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Google Patents. WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• Master Organic Chemistry. Strecker Synthesis. [Link]

• Avenoza, A., et al. New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron, 57(14), 2745-2755 (2001). [Link]

• Wikipedia. Bucherer–Bergs reaction. [Link]

• Master Organic Chemistry. The Strecker Synthesis of Amino Acids. [Link]

• Wikipedia. Strecker amino acid synthesis. [Link]

• Google Patents. US8357820B2 - Process for producing N-protected amino acid.

• IP.com. A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid Derivatives. [Link]

• MedSchoolCoach. Strecker Synthesis of Amino Acids – MCAT Biochemistry. [Link]

• ChemInform Abstract. A Facile Protocol for N-Cbz Protection of Amines in PEG-600. [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. [Link]

• Organic Chemistry Portal. Bucherer-Bergs Reaction. [Link]

• Organic Chemistry Portal. Strecker Synthesis. [Link]

• Patsnap Eureka. Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives. [Link]

• Pospíšil, J., et al. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(15), 4024 (2021). [Link]

• MDPI Encyclopedia. Bucherer–Bergs Multicomponent Synthesis of Hydantoins. [Link]

• PrepChem.com. Synthesis of trans-4-aminomethylcyclohexane-1-carboxylic acid. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Organic Syntheses. 1-methylcyclohexanecarboxylic acid. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 3. Bucherer-Bergs Reaction [organic-chemistry.org]
• 4. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. total-synthesis.com [total-synthesis.com]
• 6. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 7. A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid [quickcompany.in]
• 8. Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Eureka | Patsnap [eureka.patsnap.com]
• 9. Cbz-Protected Amino Groups [organic-chemistry.org]

Safety & Regulatory Compliance

Disposal & Handling Protocol: 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid

[1]

Executive Summary & Core Directive

Immediate Action Required: 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid is a stable organic solid used in peptide synthesis and medicinal chemistry.[1] While generally considered low-toxicity compared to active pharmaceutical ingredients (APIs), it must be handled as Hazardous Chemical Waste due to its potential environmental persistence and aquatic toxicity associated with cyclohexane derivatives.[1]

Disposal Classification:

• Primary Stream: Non-Halogenated Organic Solid (unless contaminated with halogenated solvents).[1]

• Disposal Method: High-Temperature Incineration (Combustion).[1]

• Prohibited: Do NOT dispose of in municipal trash or sanitary sewer systems.[1]

Chemical Profile & Hazard Identification

To ensure safe handling, researchers must understand the physicochemical nature of the waste.[1]

Property	Description
Chemical Structure	Cyclohexane ring substituted with a carboxylic acid, a methyl group, and a Cbz (benzyloxycarbonyl) protected amine.[1][2]
Physical State	White to off-white crystalline solid.[1]
Stability	Stable under standard laboratory conditions.[1][3] Hydrolyzes in strong acids/bases.[1]
GHS Classification (Inferred)	Warning. Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
Ecological Impact	Cyclohexane derivatives often exhibit long-term aquatic toxicity (H411/H412).[1] The Cbz group adds lipophilicity, increasing bioaccumulation potential.[1]

Expert Insight: The Cbz (Carboxybenzyl) group is robust.[1] Unlike Boc groups which degrade easily with acid, Cbz requires catalytic hydrogenation or strong acids (HBr/AcOH) to remove.[1] Consequently, this compound will not degrade quickly in standard wastewater treatment facilities, necessitating incineration.[1]

Pre-Disposal Handling & Segregation

Proper segregation at the bench is the single most critical step in waste management.[1] Mixing incompatibles can lead to pressure buildup or toxic off-gassing.[1]

A. Solid Waste (Pure Compound) [1]

• Container: Collect in a wide-mouth high-density polyethylene (HDPE) or amber glass jar.

• Labeling: Mark as "Hazardous Waste - Solid Organic."

• Incompatibilities: Keep separate from strong oxidizers (e.g., permanganates, nitrates) to prevent combustion risks.[1]

B. Liquid Waste (Reaction Mixtures)

If the compound is dissolved in solvent (e.g., from HPLC fractions or mother liquors):

• Identify Solvent:

  • DCM/Chloroform: Segregate into Halogenated Organic Waste .[1]

  • Methanol/Ethyl Acetate/DMF: Segregate into Non-Halogenated Organic Waste .

• pH Check: If the solution contains acids (TFA) or bases (TEA), neutralize to pH 5–9 only if your facility requires neutral waste.[1] Otherwise, tag the pH on the label.[1]

Detailed Disposal Workflows

Protocol 1: Solid Waste Disposal (Standard)

• Step 1: Transfer the solid substance into a dedicated waste container.[1] Do not fill >90% capacity.

• Step 2: Double-bag the container in a clear polyethylene bag if the outer surface is potentially contaminated.[1]

• Step 3: Affix a hazardous waste tag detailing:

  • Chemical Name: 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid.[1][4]

  • Hazards: Irritant.[1][5]

• Step 4: Transfer to the central hazardous waste accumulation area for pickup by a licensed waste contractor (e.g., Veolia, Clean Harbors).

Protocol 2: Contaminated Debris (PPE & Sharps)

• Gloves/Paper Towels: If heavily soiled, dispose of as Hazardous Solid Waste .[1] If trace contamination only, follow facility "Lab Trash" protocols (verify with local EHS).

• Sharps/Needles: Dispose of in a red biohazard/sharps bin, regardless of chemical contamination level, to prevent physical injury.[1]

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision-making process for segregating this specific chemical waste.

Figure 1: Decision logic for segregating Cbz-amino acid waste streams based on physical state and solvent composition.

Regulatory Compliance & Emergency Response

Regulatory Codes (US/EU)

• RCRA (USA): Not P-listed or U-listed.[1] Classify as D001 (Ignitable) if mixed with flammable solvents.[1] Otherwise, manage as non-regulated hazardous waste.[1]

• European Waste Code (EWC): 16 05 08 * (discarded organic chemicals consisting of or containing hazardous substances).

Spill Response Procedure

• Isolate: Evacuate the immediate area if dust is airborne.[1]

• PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] Use a N95/P100 dust mask if powder is fine.[1]

• Containment: Cover spill with damp paper towels to prevent dust generation.[1]

• Cleanup: Scoop material into a waste container. Wipe area with soap and water.[1][5][6] Do not use compressed air.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Cyclohexanecarboxylic acid derivatives.[1] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] Retrieved from [Link]

Sources

• 1. royaldesign.cdn.storm.io [royaldesign.cdn.storm.io]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. fishersci.com [fishersci.com]
• 4. (1r,4r)-4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid 97% | CAS: 27687-14-5 | AChemBlock [achemblock.com]
• 5. pccarx.com [pccarx.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]

Comprehensive Safety & Handling Protocol: 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid

Executive Risk Assessment

Handling 4-Cbz-amino-4-methylcyclohexane-1-carboxylic acid requires a "Defense in Depth" strategy. While often classified as a standard organic intermediate, its structure dictates specific risks that generic safety protocols overlook.

This molecule contains two distinct functional motifs that drive its hazard profile:

• Free Carboxylic Acid: Imparts acidity, leading to immediate skin and eye irritation (H315, H319) and potential corrosivity to mucous membranes if inhaled (H335).

• Cbz-Protected Amine (Carbamate): The benzyloxycarbonyl (Cbz) group increases lipophilicity. Unlike free amino acids, this derivative can penetrate the dermal barrier more easily, especially when dissolved in organic solvents like DMSO or DMF.

Operational Verdict: Treat as a Solid Irritant with potential for Sensitization . Engineering controls (fume hood) are primary; PPE is the secondary line of defense.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in quantities >10 mg.

PPE Category	Standard / Rating	Scientific Rationale & Specification
Respiratory	Engineering Control (Primary): Certified Chemical Fume Hood.PPE (Secondary): N95 or P100 (if hood unavailable).	Dust Hazard: As a solid intermediate, static charge can cause particle scattering during weighing. Inhalation of acidic dust causes immediate respiratory tract inflammation. Note: Surgical masks offer zero protection against chemical dust.
Hand Protection	Nitrile (Minimum 5 mil thickness) Double-gloving recommended for solution phase.	Permeation Resistance: Cbz-derivatives are often dissolved in DMF or DCM. Thin nitrile degrades rapidly in these solvents, acting as a vehicle to carry the compound through the skin. Protocol: Inspect for pinholes before donning.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	particulate Defense: Safety glasses with side shields are insufficient for fine powders. Goggles seal the orbital area, preventing dust migration caused by air currents in the fume hood.
Body Defense	Lab Coat (100% Cotton or Nomex) + Tyvek Sleeves (Optional)	Fire/Chemical Barrier: Synthetic blends (polyester) can melt into skin if a solvent fire occurs. Cotton is self-extinguishing. Tyvek sleeves prevent wrist-gap exposure during reaching.

Operational Workflow & Hierarchy of Controls

The following diagram illustrates the logical flow of safety controls, prioritizing engineering solutions over PPE.

Figure 1: Operational safety workflow emphasizing the transition from dust hazard (weighing) to permeation hazard (solubilization).

Detailed Handling Protocols

A. Weighing & Transfer (Solid State)

The most critical moment for exposure is transferring the dry powder.

• Static Mitigation: Cbz-protected amino acids are often fluffy, electrostatic solids. Use an anti-static gun or a polonium strip near the balance to neutralize charge. This prevents "jumping" of the powder.

• Draft Management: Do not turn off the fume hood. Instead, use a balance enclosure (draft shield) inside the hood. This maintains containment without destabilizing the balance reading.

• Transfer: Use a disposable anti-static weighing boat. Avoid metal spatulas if the compound is sticky; PTFE-coated spatulas are preferred to reduce aerosolization.

B. Solubilization (Liquid State)

Once dissolved, the risk shifts from inhalation to dermal absorption.

• Solvent Choice: Common solvents include DMSO, DMF, or Methanol.

  • Warning: DMSO and DMF are skin-penetrating agents. If the compound is dissolved in these, it will bypass the skin barrier instantly upon contact.

• Technique: Add solvent to the solid, not vice versa, to prevent puff-back of dust.

• Spill Response:

  • Solid Spill: Do not sweep. Cover with wet paper towels (water-dampened) to suppress dust, then wipe up.

  • Solution Spill: Cover with an absorbent pad. Clean surface with mild soap and water (alkaline soap helps neutralize the carboxylic acid moiety).

Disposal & Decontamination Strategy

Proper disposal ensures environmental compliance and prevents downstream reactions in waste containers.

Figure 2: Waste stream decision tree. Note that Cbz-amino acids generally do not require segregation from standard organic waste unless mixed with specific incompatibles.

Decontamination of Glassware:

• Rinse with Ethanol or Acetone first (to dissolve the organic Cbz-compound).

• Follow with a Base Bath (Isopropanol/KOH) or standard detergent wash. The base will deprotonate the carboxylic acid, making it highly water-soluble and easily flushed.

References

• Occupational Safety and Health Administration (OSHA). (2024).[1][2] Personal Protective Equipment Standards (29 CFR 1910.132).[3] United States Department of Labor. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

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